2-(benzylthio)-3-(4-fluorophenyl)-6,7-dihydrothieno[3,2-d]pyrimidin-4(3H)-one

• IUPAC Name: 2-benzylsulfanyl-3-(4-fluorophenyl)-6,7-dihydrothieno[3,2-d]pyrimidin-4-one
• InChI: InChI=1S/C19H15FN2OS2/c20-14-6-8-15(9-7-14)22-18(23)17-16(10-11-24-17)21-19(22)25-12-13-4-2-1-3-5-13/h1-9H,10-12H2
• InChI Key: GYWOUTMBVHYRBB-UHFFFAOYSA-N
• Canonical SMILES: C1CSC2=C1N=C(N(C2=O)C3=CC=C(C=C3)F)SCC4=CC=CC=C4
• Molecular Formula: C19H15FN2OS2
• Molecular Weight: 370.5 g/mol

Description

2-(benzylthio)-3-(4-fluorophenyl)-6,7-dihydrothieno[3,2-d]pyrimidin-4(3H)-one, also known as BTFP, is a thieno[3,2-d]pyrimidine derivative that has been synthesized and studied for its potential use in scientific research. BTFP has been shown to have a variety of biochemical and physiological effects, making it a promising compound for further investigation.

Mechanism of Action

The exact mechanism of action of 2-(benzylthio)-3-(4-fluorophenyl)-6,7-dihydrothieno[3,2-d]pyrimidin-4(3H)-one is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes involved in cell proliferation and inflammation. 2-(benzylthio)-3-(4-fluorophenyl)-6,7-dihydrothieno[3,2-d]pyrimidin-4(3H)-one has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
2-(benzylthio)-3-(4-fluorophenyl)-6,7-dihydrothieno[3,2-d]pyrimidin-4(3H)-one has been shown to have a variety of biochemical and physiological effects. In addition to its anti-cancer and anti-inflammatory properties, 2-(benzylthio)-3-(4-fluorophenyl)-6,7-dihydrothieno[3,2-d]pyrimidin-4(3H)-one has been shown to have anti-angiogenic effects, meaning it can prevent the formation of new blood vessels that are necessary for tumor growth. 2-(benzylthio)-3-(4-fluorophenyl)-6,7-dihydrothieno[3,2-d]pyrimidin-4(3H)-one has also been shown to have neuroprotective effects, making it a potential candidate for the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(benzylthio)-3-(4-fluorophenyl)-6,7-dihydrothieno[3,2-d]pyrimidin-4(3H)-one in lab experiments is its high potency and selectivity for certain enzymes and receptors. This allows researchers to study specific pathways and mechanisms of action without affecting other cellular processes. However, one limitation of using 2-(benzylthio)-3-(4-fluorophenyl)-6,7-dihydrothieno[3,2-d]pyrimidin-4(3H)-one is its relatively short half-life, which may require frequent dosing in experiments.

Future Directions

There are several potential future directions for the study of 2-(benzylthio)-3-(4-fluorophenyl)-6,7-dihydrothieno[3,2-d]pyrimidin-4(3H)-one. One area of interest is the development of 2-(benzylthio)-3-(4-fluorophenyl)-6,7-dihydrothieno[3,2-d]pyrimidin-4(3H)-one derivatives with improved potency and selectivity. Another area of interest is the investigation of 2-(benzylthio)-3-(4-fluorophenyl)-6,7-dihydrothieno[3,2-d]pyrimidin-4(3H)-one's potential as a treatment for neurodegenerative diseases, such as Alzheimer's and Parkinson's. Additionally, 2-(benzylthio)-3-(4-fluorophenyl)-6,7-dihydrothieno[3,2-d]pyrimidin-4(3H)-one's anti-inflammatory and antioxidant properties make it a potential candidate for the treatment of inflammatory diseases, such as rheumatoid arthritis and multiple sclerosis. Further research is needed to fully understand the potential of 2-(benzylthio)-3-(4-fluorophenyl)-6,7-dihydrothieno[3,2-d]pyrimidin-4(3H)-one in these areas.

Synthesis Methods

The synthesis of 2-(benzylthio)-3-(4-fluorophenyl)-6,7-dihydrothieno[3,2-d]pyrimidin-4(3H)-one involves a multi-step process that begins with the reaction of 4-fluoroaniline and 2-chloroacetyl chloride to form 4-fluoro-N-(2-chloroacetyl)aniline. This intermediate is then reacted with 2-benzylthio-6,7-dihydrothieno[3,2-d]pyrimidin-4(3H)-one to form 2-(benzylthio)-3-(4-fluorophenyl)-6,7-dihydrothieno[3,2-d]pyrimidin-4(3H)-one. The synthesis of 2-(benzylthio)-3-(4-fluorophenyl)-6,7-dihydrothieno[3,2-d]pyrimidin-4(3H)-one has been optimized to yield high purity and yield.

Scientific Research Applications

2-(benzylthio)-3-(4-fluorophenyl)-6,7-dihydrothieno[3,2-d]pyrimidin-4(3H)-one has been studied for its potential use in scientific research, particularly in the field of drug discovery. 2-(benzylthio)-3-(4-fluorophenyl)-6,7-dihydrothieno[3,2-d]pyrimidin-4(3H)-one has been shown to have activity against a variety of cancer cell lines, including lung, breast, and colon cancer. 2-(benzylthio)-3-(4-fluorophenyl)-6,7-dihydrothieno[3,2-d]pyrimidin-4(3H)-one has also been shown to have anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of inflammatory diseases.